Cas no 895649-96-4 (2-3-(4-ethylbenzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide)

• Product Name: 2-3-(4-ethylbenzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide
• CAS No: 895649-96-4
• MF: C₂₅H₂₁FN₂O₄S
• MW: 464.508648633957
• CID: 6045093
• PubChem ID: 18559995
• Update Time: 2025-11-05

2-3-(4-ethylbenzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(4-ethylbenzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide
• 2-[3-(4-ethylphenyl)sulfonyl-6-fluoro-4-oxoquinolin-1-yl]-N-phenylacetamide
• F1608-0710
• 2-(3-((4-ethylphenyl)sulfonyl)-6-fluoro-4-oxoquinolin-1(4H)-yl)-N-phenylacetamide
• AKOS001822576
• 2-[3-(4-ethylbenzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]-N-phenylacetamide
• 895649-96-4

• Inchi： 1S/C25H21FN2O4S/c1-2-17-8-11-20(12-9-17)33(31,32)23-15-28(16-24(29)27-19-6-4-3-5-7-19)22-13-10-18(26)14-21(22)25(23)30/h3-15H,2,16H2,1H3,(H,27,29)
• InChI Key： KBFNHACNKDPCQY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CN1C2=C(C=C(F)C=C2)C(=O)C(S(C2=CC=C(CC)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 464.12060649g/mol
• Monoisotopic Mass: 464.12060649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 854
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 91.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on 2-3-(4-ethylbenzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide

2-3-(4-Ethylbenzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide: A Comprehensive Overview

The compound with CAS No. 895649-96-4, known as 2-3-(4-Ethylbenzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of sulfonyl amides, which are widely studied for their diverse biological activities. The structure of this molecule incorporates a quinoline core, a fluorine substituent, and a phenyl group, making it a promising candidate for drug development.

Recent studies have highlighted the importance of quinoline derivatives in targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. The presence of the sulfonyl group in this compound is particularly interesting, as it is known to enhance the bioavailability and stability of molecules. Additionally, the fluorine atom at position 6 of the quinoline ring contributes to the molecule's electronic properties, potentially influencing its interaction with biological targets.

One of the key features of this compound is its ability to act as a modulator of kinase activity, a critical pathway in many disease states. Research has shown that kinase inhibitors derived from quinoline scaffolds can effectively suppress tumor growth and metastasis. The N-phenylacetamide moiety further enhances the molecule's pharmacokinetic profile, making it a strong candidate for preclinical testing.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The incorporation of the 4-Ethylbenzenesulfonyl group requires precise control over reaction conditions to ensure optimal yields and purity. This highlights the importance of meticulous synthetic planning in the development of such complex molecules.

In terms of biological evaluation, this compound has demonstrated potent activity against several cancer cell lines, particularly those resistant to conventional chemotherapy. Its ability to inhibit key oncogenic pathways makes it a valuable addition to the arsenal of anticancer agents under investigation. Furthermore, preliminary studies suggest that this compound may also exhibit anti-inflammatory properties, broadening its potential therapeutic applications.

The structural versatility of this compound allows for further modification and optimization. By altering substituents on the quinoline ring or modifying the sulfonyl group, researchers can explore a wide range of biological activities and optimize pharmacokinetic properties such as solubility and bioavailability.

In conclusion, 2-3-(4-Ethylbenzenesulfonyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yli-N-phénylacétamid represents a significant advancement in medicinal chemistry. Its unique structure and promising biological profile position it as a potential lead compound for future drug development efforts. Continued research into its mechanisms of action and therapeutic potential will undoubtedly contribute to the advancement of novel treatments for various diseases.